N-[2-(2-naphthoylamino)ethyl]-2-pyrazinecarboxamide

• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol
• IUPAC Name: N-[2-(naphthalene-2-carbonylamino)ethyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H16N4O2/c23-17(15-6-5-13-3-1-2-4-14(13)11-15)21-9-10-22-18(24)16-12-19-7-8-20-16/h1-8,11-12H,9-10H2,(H,21,23)(H,22,24)
• InChI Key: FODNLMKNCZNDDL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NCCNC(=O)C3=NC=CN=C3

Description

N-[2-(2-naphthoylamino)ethyl]-2-pyrazinecarboxamide, commonly known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995. It is a potent agonist of the cannabinoid receptors and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

JWH-018 is a potent agonist of the cannabinoid receptors, CB1 and CB2. It binds to these receptors with high affinity and activates them, leading to various physiological effects. The mechanism of action of JWH-018 is similar to that of natural cannabinoids, such as THC, but it is much more potent.
Biochemical and Physiological Effects:
JWH-018 has been shown to have a range of biochemical and physiological effects. It has been found to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to have anti-inflammatory and antioxidant effects. JWH-018 has been found to induce hypothermia, decrease locomotor activity, and increase pain threshold in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of JWH-018 for lab experiments is its potency. It is much more potent than natural cannabinoids, which allows researchers to use smaller doses and reduces the amount of compound needed for experiments. However, JWH-018 has also been shown to have some limitations. It has been found to have a narrow therapeutic window, meaning that the difference between a therapeutic dose and a toxic dose is small. It has also been found to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on JWH-018. One area of interest is the development of more selective agonists of the cannabinoid receptors. This could lead to the development of new drugs with fewer off-target effects and a wider therapeutic window. Another area of interest is the investigation of the long-term effects of JWH-018 on the central nervous system. This could help to better understand the potential risks associated with the use of synthetic cannabinoids. Finally, JWH-018 could be used as a tool to study the endocannabinoid system and its role in various physiological processes.

Synthesis Methods

JWH-018 is synthesized by reacting 1-naphthoyl chloride with 1-amino-1-cyclohexane in the presence of triethylamine to form 1-(1-amino-1-cyclohexyl) naphthalene. This intermediate is then reacted with 2-pyrazinecarboxylic acid in the presence of thionyl chloride to form JWH-018.

Scientific Research Applications

JWH-018 has been extensively studied for its scientific research application. It has been used as a tool to study the cannabinoid receptors and their role in various physiological processes. JWH-018 has also been used to investigate the effects of cannabinoids on the central nervous system, including their role in pain management, appetite regulation, and mood disorders.